2-(4-Chlorophenyl)-2-(1-methylpiperidin-4-yl)acetonitrile hydrochloride

• IUPAC Name: 2-(4-chlorophenyl)-2-(1-methylpiperidin-4-yl)acetonitrile;hydrochloride
• InChI: InChI=1S/C14H17ClN2.ClH/c1-17-8-6-12(7-9-17)14(10-16)11-2-4-13(15)5-3-11;/h2-5,12,14H,6-9H2,1H3;1H
• InChI Key: KPYBXBWIQOTDGJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)C(C#N)C2=CC=C(C=C2)Cl.Cl
• Molecular Formula: C14H18Cl2N2
• Molecular Weight: 285.2 g/mol
• CAS No.: 1987340-72-6

Description

2-(4-Chlorophenyl)-2-(1-methylpiperidin-4-yl)acetonitrile hydrochloride is a useful research compound. Its molecular formula is C14H18Cl2N2 and its molecular weight is 285.21. The purity is usually 95%.
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Scientific Research Applications

Analytical Methodologies and Chemical Interactions

• A study developed a rapid, sensitive, and reproducible automated liquid chromatography-tandem mass spectrometric (LC-MS/MS) method for the quantitative determination of SCH 211803 (a compound structurally related to the query chemical) in plasma, supporting pre-clinical studies. This methodological advancement is significant for analyzing similar complex molecules in biological samples (Yang et al., 2004).

Photophysics and Material Science

• Research on Schiff base-bipyridine ligands and their complexes with rhenium(I) explores the photophysical properties of these compounds. Such studies contribute to our understanding of molecular structures that facilitate light-induced reactions, potentially relevant for developing photovoltaic materials or sensors (Doleck et al., 2009).

Environmental Analysis

• A method utilizing pressurized liquid extraction (PLE) and liquid chromatography with diode-array detection (LC-DAD) was validated for quantitatively analyzing chlorophenols in leather, demonstrating the compound's relevance in environmental monitoring and the leather industry (Favaro et al., 2008).

Synthesis and Polymer Science

• The homocoupling reaction of 3-methylthiophenylphosphonium salts in acetonitrile was investigated for the synthesis of symmetric ethenyldithiophenes, showcasing the solvent's role in facilitating reactions pertinent to the production of photochromic materials and organic conductors (Ngwendson et al., 2006).

Chemical Reactions and Mechanisms

• A study on the reaction of chloranilic acid with N-methylpiperidine in acetonitrile highlights the formation of an unusually stable anion radical of quinone, providing insights into the reaction mechanisms and stability of radical ions in organic solvents, which could be of interest for developing new organic materials or catalysts (Dworniczak, 2003).